N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H26N2O5/c1-6-24-15-11-10-14(12-18(15)29-13-22(2,3)21(24)26)23-20(25)19-16(27-4)8-7-9-17(19)28-5/h7-12H,6,13H2,1-5H3,(H,23,25)
• InChI Key: NPLGENLDVYHUAF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin-3 Receptor Antagonists

Studies on compounds structurally related to N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,6-dimethoxybenzamide have highlighted their potential as potent serotonin-3 (5-HT3) receptor antagonists. These compounds have been explored for their pharmacological effects, particularly in modulating serotonin activity, which is crucial in various physiological and pathological processes, including nausea, anxiety, and depression. One study discussed the development of potent 5-HT3 receptor antagonists through structure-activity relationship studies, indicating their therapeutic potential in treating conditions associated with serotonin dysregulation (Harada et al., 1995).

Antibacterial and Anticancer Agents

Another area of application for related compounds involves their synthesis and evaluation as potential antibacterial and anticancer agents. For instance, benzoxepine-1,2,3-triazole hybrids have been synthesized and tested for their antibacterial properties against various bacterial strains and their cytotoxicity against cancer cell lines. Such studies underscore the versatility of these compounds in addressing critical health issues, including antibiotic resistance and cancer (Kuntala et al., 2015).

Novel Synthetic Pathways and Chemical Structures

Research also extends into novel synthetic pathways for creating complex chemical structures that have potential applications in materials science and drug development. For example, the synthesis of dibenzo[b,e][1,4]diazepine derivatives and their characterization has been documented, indicating the ongoing exploration of new chemical entities for various scientific and technological applications (El-Shaieb et al., 2011).